Cas no 2565-82-4 (2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)-)

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- structure

2565-82-4 structure

Product Name:2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)-

CAS No:2565-82-4

Molecular Formula:C₁₁H₂₀O

Molecular Weight:168.2759

CID:257431

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- Properties

Names and Identifiers

- 2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)-
- (2E)-1-Methoxy-3,7-dimethyl-2,6-octadiene
- GERANYL METHYL ETHER
- (E)-1-Methoxy-3,7-dimethyl-2,6-octadiene
- (E)-1-methoxy-3,7-dimethylocta-2,6-diene
- InChIKey： AVJMJMPVWWWELJ-DHZHZOJOSA-N
- Inchi： 1S/C11H20O/c1-10(2)6-5-7-11(3)8-9-12-4/h6,8H,5,7,9H2,1-4H3/b11-8+
- SMILES： COC/C=C(/CC/C=C(/C)\C)\C

Computed Properties

Exact Mass: 168.1515
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 168.151
Heavy Atom Count: 12
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 9.2A^2

Experimental Properties

LogP: 3.32550
PSA: 9.23
Refractive Index: 1.449
Boiling Point: 220.3°Cat760mmHg
Flash Point: 73.5°C
Density: 0.827

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- Synthesis

Synthetic Circuit 1

106-25-2

106-25-2

74-88-4

74-88-4

2565-82-4

2565-82-4

123-35-3

123-35-3

60763-44-2

60763-44-2

13877-91-3

13877-91-3

673-84-7

673-84-7

67-56-1

67-56-1

Reaction Conditions

1.1R:KH, S:THF, 15 min, cooled; rt; 2 h, rt
1.2S:THF, 10 min, rt; 3 h, rt
2.1C:AlCl3, S:Me2CO, 4 h, 80°C, 0.5 MPa

Reference

: A sustainable route from the renewable myrcene to methyl ethers via direct hydroalkoxylation

By Behr, Arno et al, Catalysis Science & Technology, 2012, 2(1), 88-92

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- Raw materials

Nerol

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- Preparation Products

2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2E)- Related Literature

1. 596. An analysis of the isomeric composition of bromodihydromyrcene

L. Bateman,J. I. Cunneen,H. P. Koch J. Chem. Soc. 1950 3045
2. Citrus medica: nutritional, phytochemical composition and health benefits – a review

Navnidhi Chhikara,Ragni Kour,Sundeep Jaglan,Pawan Gupta,Yogesh Gat,Anil Panghal Food Funct. 2018 9 1978
3. 117. Reduction by dissolving metals. Part I

Arthur J. Birch J. Chem. Soc. 1944 430
4. Organometallic derivatives of natural products: dicobalt hexacarbonyl complexes of geranyl-alkynes

Angela Moore,Johannes Ostermann,Yannick Ortin,Michael J. McGlinchey New J. Chem. 2016 40 7881
5. Monoterpenoids

David H. Grayson Nat. Prod. Rep. 1996 13 195
6. Complexes of terpenes with transition metals. Part I. The reactions of cis- and trans-ocimene and of myrcene with palladium(II)

K. Dunne,F. J. McQuillin J. Chem. Soc. C 1970 2196
7. A sustainable route from the renewable myrcene to methyl ethersvia direct hydroalkoxylation

Arno Behr,Leif Johnen,Peter Neubert Catal. Sci. Technol. 2012 2 88
8. Synthesis of (phosphonomethyl)phosphinate pyrophosphate analogues via the phospha-Claisen condensation

Fabien Gelat,Claire Lacomme,Olivier Berger,Laurent Gavara,J.-L. Montchamp Org. Biomol. Chem. 2015 13 825
9. Organic chemistry

J. Chem. Soc. Abstr. 1908 94 A749
10. Index pages

Nat. Prod. Rep. 1996 13 I1

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